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Compound of Interest

Compound Name: 2,3-Difluorobenzophenone

CAS No.: 208173-20-0

Cat. No.: B1362943

Get Quote

In the landscape of modern medicinal chemistry and materials science, the strategic

incorporation of fluorine atoms into molecular scaffolds is a cornerstone of innovation.

Fluorination can profoundly alter a molecule's physicochemical properties, influencing

everything from metabolic stability and lipophilicity to receptor binding affinity and photophysical

characteristics.[1][2][3] 2,3-Difluorobenzophenone emerges as a significant building block

within this context. As a diaryl ketone, its core structure is a well-established pharmacophore,

while the specific 1,2-difluoro substitution pattern on one of the phenyl rings offers unique

electronic and steric properties.

This guide provides an in-depth technical overview of 2,3-Difluorobenzophenone, designed

for researchers, chemists, and drug development professionals. We will move beyond a simple

recitation of data, focusing instead on the causality behind its properties, the logic of its

synthesis and characterization, and its potential as a precursor for novel therapeutics and

advanced materials.

Part 1: Core Molecular and Physicochemical Profile
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Understanding the fundamental properties of 2,3-Difluorobenzophenone is the first step

toward its effective application. The two adjacent fluorine atoms exert a strong inductive

electron-withdrawing effect, influencing the reactivity of both the aromatic ring and the central

ketone carbonyl group.

Key Physicochemical Data
The essential properties of 2,3-Difluorobenzophenone are summarized in the table below.

This data provides the foundational parameters for designing experimental conditions, from

reaction temperatures to solvent selection.

Property Value Source

CAS Number 208173-20-0 [4]

Molecular Formula C₁₃H₈F₂O [4][5]

Molecular Weight 218.20 g/mol [4][5]

Boiling Point 176-178 °C [4]

Refractive Index (n20/D) 1.5685 [4]

Purity (Typical) ≥97% [4]

Note: Data for some physical properties, such as melting point and solubility, are not readily

available in the provided search results for the specific 2,3-isomer. Researchers should perform

empirical evaluations for specific applications.

Part 2: Synthesis and Characterization Workflow
The synthesis of fluorinated benzophenones can be achieved through several established

organic chemistry transformations.[1][2] A common and reliable method is the Friedel-Crafts

acylation.

Proposed Synthetic Protocol: Friedel-Crafts Acylation
This protocol describes a logical and field-proven approach to synthesizing 2,3-
Difluorobenzophenone. The choice of a Lewis acid catalyst and a non-polar solvent is critical
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to prevent side reactions and ensure a high yield.

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2

equivalents) to a solution of 1,2-difluorobenzene (1.5 equivalents) in an inert solvent such as

dichloromethane (DCM) or dichloroethane.

Acylating Agent Addition: Cool the stirred suspension to 0 °C using an ice bath. Slowly add

benzoyl chloride (1.0 equivalent) dropwise via a syringe. The slow addition is crucial to

control the exothermic reaction.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 4-6 hours. The progress can be monitored by Thin Layer

Chromatography (TLC) to confirm the consumption of the limiting reagent (benzoyl chloride).

Work-up and Quenching: Once the reaction is complete, carefully pour the mixture into a

beaker of crushed ice containing concentrated hydrochloric acid. This step quenches the

reaction and hydrolyzes the aluminum complexes.

Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous

layer with dichloromethane (3x). Combine the organic layers, wash with saturated sodium

bicarbonate solution and then with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and

filter. The crude product is obtained after removing the solvent under reduced pressure.

Final Purification: Purify the crude residue using column chromatography on silica gel,

typically with a hexane/ethyl acetate gradient, to yield pure 2,3-Difluorobenzophenone.

Workflow Visualization: Synthesis to Characterization
The following diagram illustrates the logical flow from starting materials to a fully characterized

final product.
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Caption: Workflow from synthesis to analytical validation.

Analytical Characterization Protocols
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A self-validating system of characterization is essential to confirm the identity and purity of the

synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the

aromatic region (approx. 7.0-8.0 ppm).

¹³C NMR: Will confirm the presence of 13 unique carbon atoms, with the carbonyl carbon

appearing significantly downfield (>190 ppm).

¹⁹F NMR: This is the most definitive technique. The two fluorine atoms will appear as

distinct signals, likely in the range of -100 to -140 ppm, with characteristic fluorine-fluorine

and fluorine-proton coupling constants. 19F NMR is invaluable for identifying and

quantifying fluorinated compounds.[6][7]

Mass Spectrometry (MS): Electrospray ionization (ESI) or gas chromatography-mass

spectrometry (GC-MS) should show a molecular ion peak [M]+ or [M+H]+ corresponding to

the molecular weight of 218.20 g/mol .

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O (ketone)

stretch is expected around 1660-1680 cm⁻¹. C-F stretching bands will also be present in the

fingerprint region (approx. 1100-1300 cm⁻¹).

Part 3: Reactivity and Applications in Drug
Discovery
The chemical behavior of 2,3-Difluorobenzophenone is dominated by the interplay between

the ketone functional group and the electron-deficient difluorophenyl ring.

Key Reactivity Insights
Nucleophilic Aromatic Substitution (SNAr): While less reactive than more heavily fluorinated

systems, the difluorophenyl ring can undergo SNAr reactions under forcing conditions,

allowing for the introduction of other functional groups.[1][2]
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Carbonyl Chemistry: The ketone group is susceptible to standard carbonyl reactions,

including reduction to the corresponding alcohol (a key step in synthesizing many drug

analogues), Grignard reactions, and the formation of imines or oximes.[8]

Role in Drug Development and Materials Science
The true value of 2,3-Difluorobenzophenone lies in its potential as a versatile intermediate.

Bioisosteric Replacement: In drug design, the benzophenone core is a common structural

motif. The difluorinated variant can serve as a bioisostere, where the fluorine atoms are used

to modulate electronic properties, improve metabolic stability by blocking sites of oxidation,

and enhance binding affinity through favorable electrostatic interactions.[3][9]

Precursor to Advanced Polymers: Difluorobenzophenones are critical monomers for the

synthesis of high-performance polymers like polyether ether ketone (PEEK).[10][11] These

materials are prized for their thermal stability and chemical resistance, finding use in

demanding aerospace, automotive, and medical applications.

Photophysical Applications: The benzophenone scaffold is a known photosensitizer.

Fluorination can tune the absorption and emission properties, making fluorinated

benzophenones precursors to novel fluorophores and photoinitiators.[1][2]

Part 4: Safety, Handling, and Storage
While a specific, comprehensive safety datasheet for 2,3-Difluorobenzophenone is not

detailed in the search results, data from its isomers (e.g., 2,4'-, 2,5-, and 4,4'-

difluorobenzophenone) provides a strong basis for safe handling protocols.[12][13][14]

GHS Hazard Classification (Anticipated):

Skin Irritation[12][14]

Serious Eye Irritation[12][14]

May cause respiratory irritation[12][14]

Handling Precautions:
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Use only in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, nitrile

gloves, and a lab coat.[15][16]

Avoid breathing dust or vapors.[17]

Wash hands thoroughly after handling.[15]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

Keep away from strong oxidizing agents.[17][18]

Conclusion
2,3-Difluorobenzophenone is more than just another chemical intermediate; it is a

strategically designed building block that leverages the unique properties of fluorine to enable

innovation. Its value for researchers in drug discovery and materials science lies in its capacity

to serve as a robust scaffold for creating molecules with enhanced performance, from greater

biological efficacy to superior material durability. A thorough understanding of its synthesis,

characterization, and reactivity, as outlined in this guide, is paramount to unlocking its full

potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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